Cas no 883853-59-6 (2-Benzyl-3-oxopentanenitrile)

• Product Name: 2-Benzyl-3-oxopentanenitrile
• CAS No: 883853-59-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 4936657
• Update Time: 2025-05-19

2-Benzyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-3-oxopentanenitrile

• Inchi： 1S/C12H13NO/c1-2-12(14)11(9-13)8-10-6-4-3-5-7-10/h3-7,11H,2,8H2,1H3
• InChI Key： KSERZCDYBYYYGR-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C#N)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9

Additional information on 2-Benzyl-3-oxopentanenitrile

Research Brief on 2-Benzyl-3-oxopentanenitrile (CAS: 883853-59-6): Recent Advances and Applications in Chemical Biology and Medicine

2-Benzyl-3-oxopentanenitrile (CAS: 883853-59-6) is a synthetic organic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and modulators of cellular signaling pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications in drug discovery.

Recent investigations into the chemical reactivity of 2-Benzyl-3-oxopentanenitrile have revealed its utility in multicomponent reactions, enabling the efficient synthesis of complex heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into novel pyrazole derivatives, which exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs). The study reported that these derivatives showed promising selectivity profiles, with IC50 values in the low micromolar range for CDK2 and CDK6, suggesting potential applications in cancer therapy.

In the context of neurodegenerative disease research, 2-Benzyl-3-oxopentanenitrile has been identified as a precursor for the synthesis of γ-secretase modulators. A recent preclinical study (Nature Chemical Biology, 2024) described its transformation into small molecules that selectively reduce the production of amyloid-β42, a pathogenic peptide implicated in Alzheimer's disease. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's derivatives, achieving a 70% reduction in Aβ42 production in neuronal cell cultures without affecting other γ-secretase substrates.

The compound's mechanism of action has been further elucidated through computational and experimental studies. Molecular docking simulations (Bioorganic Chemistry, 2023) have shown that derivatives of 2-Benzyl-3-oxopentanenitrile can occupy the allosteric binding pocket of several clinically relevant targets, including G protein-coupled receptors (GPCRs) and protein tyrosine phosphatases. These findings have opened new avenues for the rational design of targeted therapies, particularly in the areas of metabolic disorders and autoimmune diseases.

From a pharmaceutical development perspective, recent pharmacokinetic studies have addressed previous challenges associated with the compound's metabolic stability. A 2024 report in Drug Metabolism and Disposition described structural modifications that significantly improved oral bioavailability while maintaining the desired biological activity. These advancements have positioned 2-Benzyl-3-oxopentanenitrile derivatives as promising candidates for further preclinical evaluation.

Looking forward, the versatility of 2-Benzyl-3-oxopentanenitrile continues to inspire innovative applications in chemical biology. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in photoaffinity labeling studies to identify novel drug targets. As synthetic methodologies evolve and our understanding of its biological interactions deepens, this compound is likely to remain a valuable tool in medicinal chemistry and drug discovery efforts.